Cas no 790304-83-5 (2-Oxazolecarboxylic acid, 5-methoxy-, ethyl ester)

• Product Name: 2-Oxazolecarboxylic acid, 5-methoxy-, ethyl ester
• CAS No: 790304-83-5
• MF: C₇H₉NO₄
• MW: 171.150662183762
• CID: 1794527
• PubChem ID: 67068411
• Update Time: 2025-04-21

2-Oxazolecarboxylic acid, 5-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylic acid, 5-methoxy-, ethyl ester
• SCHEMBL1536342
• DB-091536
• 790304-83-5

• Inchi： 1S/C7H9NO4/c1-3-11-7(9)6-8-4-5(10-2)12-6/h4H,3H2,1-2H3
• InChI Key： KOFUNICPEPAKSH-UHFFFAOYSA-N
• SMILES： O(C(C1=NC=C(OC)O1)=O)CC

Computed Properties

• Exact Mass: 171.05315777g/mol
• Monoisotopic Mass: 171.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles